Cas no 1880269-71-5 ((8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine)

• Product Name: (8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine
• CAS No: 1880269-71-5
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• MDL: MFCD30486702
• CID: 5152937
• PubChem ID: 130583607
• Update Time: 2025-11-01

(8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine
• starbld0037401
• [8-(propan-2-yl)-1-oxaspiro[4.5]decan-2-yl]methanamine

• MDL： MFCD30486702
• Inchi： 1S/C13H25NO/c1-10(2)11-3-6-13(7-4-11)8-5-12(9-14)15-13/h10-12H,3-9,14H2,1-2H3
• InChI Key： XYMOFSWYKDXMQI-UHFFFAOYSA-N
• SMILES： O1C(CN)CCC21CCC(C(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2

Additional information on (8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine

Introduction to (8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine and Its Applications in Modern Chemical Biology

(8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine, CAS No. 1880269-71-5) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of oxaspiro derivatives, which are known for their diverse pharmacological properties and have been extensively studied for their role in drug discovery and development.

The molecular structure of (8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine features a spirocyclic core composed of an oxygen atom linking two six-membered rings, with an isopropyl substituent at the 8-position and a methanamine group at the 2-position. This distinctive architecture contributes to its distinct chemical and biological characteristics, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The oxaspiro motif, in particular, has been shown to improve metabolic stability and oral bioavailability, which are critical factors in drug development. (8-Isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine exemplifies these advantages, making it a promising candidate for further investigation.

One of the most compelling aspects of (8-isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine is its potential application in the development of therapeutic agents targeting neurological disorders. Studies have indicated that oxaspiro compounds can interact with specific neurotransmitter receptors, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The presence of the isopropyl group enhances the compound's ability to cross the blood-brain barrier, which is essential for effective central nervous system (CNS) drug delivery.

Additionally, research has explored the antimicrobial properties of (8-isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine. Preliminary studies suggest that this compound exhibits inhibitory activity against various bacterial and fungal strains, making it a candidate for developing novel antimicrobial agents. The unique structural features of the oxaspiro ring system contribute to its ability to disrupt microbial cell membranes, leading to reduced pathogenicity.

The synthesis of (8-isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct this complex molecule efficiently.

In conclusion, (8-isopropyl-1-oxaspiro[4.5]decan-2-yl)methanamine (CAS No. 1880269-71-5) represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely that (8-isopropyl-1-oxxaspiro[4.5]decan -2 - ylmethanamine) will play an increasingly important role in addressing some of the most pressing challenges in medicine today.